Cas no 2972-78-3 (2-[(2,4-dimethoxyphenyl)methylidene]propanedinitrile)

• Product name: 2-[(2,4-dimethoxyphenyl)methylidene]propanedinitrile
• CAS No: 2972-78-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.22
• CID: 272162
• PubChem ID: 18090

2-[(2,4-dimethoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[(2,4-dimethoxyphenyl)methylene]-
• 2-[(2,4-dimethoxyphenyl)methylidene]propanedinitrile
• (2,4-Dimethoxybenzylidene)malononitrile
• 2-(2,4-Dimethoxy-benzylidene)-malononitrile
• BRN 2695605
• 1-10-00-00278 (Beilstein Handbook Reference)
• SMSF0003897
• Z44300028
• 2-(2,4-Dimethoxybenzylidene)propanedinitrile
• Oprea1_232095
• 2972-78-3
• MFCD00449703
• 2-(2,4-Dimethoxybenzylidene)malononitrile
• AKOS000519641
• CBMicro_011422
• 2,4-Dimethoxybenzylidenemalononitrile
• BIM-0011454.P001
• Oprea1_677549
• 2-[(2, 4-dimethoxyphenyl)methylidene]propanedinitrile
• F6782-3635
• DTXSID30183870
• (2,4-dimethoxybenzylidene)propanedinitrile
• 2-(2,4-dimethoxybenzylidene) malononitrile
• CB14901
• SCHEMBL3370571
• MALONONITRILE, (2,4-DIMETHOXYBENZYLIDENE)-
• UPCMLD0ENAT5397509:001

• Inchi： InChI=1S/C12H10N2O2/c1-15-11-4-3-10(12(6-11)16-2)5-9(7-13)8-14/h3-6H,1-2H3
• InChI Key： VNSYEOGIEARFNL-UHFFFAOYSA-N
• SMILES： COC1C=C(OC)C=CC=1/C=C(\C#N)/C#N

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 66.04